8,18-Dioxa-5-azonia-3-silaeicosan-20-aminium, 3,3-diethyl-9,17-dioxo-N,N,5,5-tetramethyl-N-((triethylsilyl)methyl)-, diiodide

• Molecular Formula: C31H68I2N2O4Si2
• Molecular Weight: 842.9 g/mol
• IUPAC Name: 2-[9-[2-[dimethyl(triethylsilylmethyl)azaniumyl]ethoxy]-9-oxononanoyl]oxyethyl-dimethyl-(triethylsilylmethyl)azanium;diiodide
• InChI: InChI=1S/C31H68N2O4Si2.2HI/c1-11-38(12-2,13-3)28-32(7,8)24-26-36-30(34)22-20-18-17-19-21-23-31(35)37-27-25-33(9,10)29-39(14-4,15-5)16-6;;/h11-29H2,1-10H3;2*1H/q+2;;/p-2
• InChI Key: LSEALFAAQZMDMS-UHFFFAOYSA-L
• Canonical SMILES: CC[Si](CC)(CC)C[N+](C)(C)CCOC(=O)CCCCCCCC(=O)OCC[N+](C)(C)C[Si](CC)(CC)CC.[I-].[I-]
• CAS No.: 95521-16-7

Description

8,18-Dioxa-5-azonia-3-silaeicosan-20-aminium, 3,3-diethyl-9,17-dioxo-N,N,5,5-tetramethyl-N-((triethylsilyl)methyl)-, diiodide is a complex organosilicon compound It is characterized by its unique structure that includes silicon, oxygen, nitrogen, and iodine atoms

Preparation Methods

The synthesis of 8,18-Dioxa-5-azonia-3-silaeicosan-20-aminium, 3,3-diethyl-9,17-dioxo-N,N,5,5-tetramethyl-N-((triethylsilyl)methyl)-, diiodide involves multiple steps. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of functional groups. Reaction conditions often include the use of specific catalysts and solvents to facilitate the desired transformations. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form higher oxidation state products.

Reduction: Reduction reactions can lead to the formation of lower oxidation state products.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. .

Scientific Research Applications

8,18-Dioxa-5-azonia-3-silaeicosan-20-aminium, 3,3-diethyl-9,17-dioxo-N,N,5,5-tetramethyl-N-((triethylsilyl)methyl)-, diiodide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of advanced materials and coatings

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to certain enzymes or receptors, modulating their activity. The pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 8,18-Dioxa-5-azonia-3-silaeicosan-20-aminium, 3,3-diethyl-9,17-dioxo-N,N,5,5-tetramethyl-N-((triethylsilyl)methyl)-, diiodide is unique due to its specific structural features and functional groups. Similar compounds include other organosilicon compounds with different substituents and functional groups. The uniqueness of this compound lies in its combination of silicon, oxygen, nitrogen, and iodine atoms, which confer specific properties and reactivity .